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Compound of Interest

Compound Name: L 651142

Cat. No.: B1673809 Get Quote

To our valued researchers, scientists, and drug development professionals: This guide is

intended to provide a comprehensive overview of the function, mechanism of action, and

experimental data related to L-651,142. However, extensive searches of prominent chemical

and pharmacological databases, including PubChem, ChEMBL, and DrugBank, as well as

broad scientific literature searches, have yielded no specific information for a compound

designated "L-651,142".

The lack of publicly available data prevents the creation of a detailed technical guide as

requested. It is highly probable that "L-651,142" is an internal compound code that has not

been disclosed in scientific literature, a historical designation that is no longer in use, or a

potential error in nomenclature.

While we cannot provide specific details on L-651,142, the initial broad searches tangentially

pointed towards the area of phosphodiesterase (PDE) inhibitors. This class of compounds is of

significant interest in drug discovery and development. Phosphodiesterases are enzymes that

regulate the cellular levels of the second messengers cyclic adenosine monophosphate

(cAMP) and cyclic guanosine monophosphate (cGMP).[1][2] By inhibiting these enzymes, the

intracellular concentrations of cAMP and cGMP can be increased, leading to a variety of

physiological effects.

There are 11 families of phosphodiesterases (PDE1-PDE11), and inhibitors can be either

selective for a specific family or non-selective.[2] The therapeutic applications of PDE inhibitors

are diverse and depend on the specific PDE family being targeted. For example, PDE5
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inhibitors are widely used in the treatment of erectile dysfunction and pulmonary hypertension,

while PDE4 inhibitors have been investigated for their anti-inflammatory effects in conditions

like chronic obstructive pulmonary disease (COPD) and psoriasis.[2][3]

Given the absence of specific data for L-651,142, we are unable to provide the requested

quantitative data tables, detailed experimental protocols, or visualizations of signaling

pathways and experimental workflows.

We recommend the following actions for researchers seeking information on this compound:

Verify the compound identifier: Please double-check the designation "L-651,142" for any

potential typographical errors.

Consult internal documentation: If this identifier was obtained from an internal research

program, please refer to the relevant internal documentation for chemical structure and

biological data.

Contact the original source: If the compound name was found in a specific publication or

presentation, contacting the authors or presenters may provide clarification.

We regret that we are unable to fulfill the specific request at this time due to the lack of

available information on L-651,142. We remain committed to providing accurate and in-depth

scientific information and hope that the general context on phosphodiesterase inhibitors is of

some utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Function of L-651,142: An In-depth Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673809#what-is-the-function-of-l-651-142]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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